Cas no 1042579-95-2 (1-(3-chlorophenyl)ethyl(3-methoxypropyl)amine)

• Product Name: 1-(3-chlorophenyl)ethyl(3-methoxypropyl)amine
• CAS No: 1042579-95-2
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 5205511
• PubChem ID: 43205125
• Update Time: 2026-03-06

1-(3-chlorophenyl)ethyl(3-methoxypropyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 3-chloro-N-(3-methoxypropyl)-α-methyl-
• 1-(3-chlorophenyl)ethyl(3-methoxypropyl)amine

• Inchi： 1S/C12H18ClNO/c1-10(14-7-4-8-15-2)11-5-3-6-12(13)9-11/h3,5-6,9-10,14H,4,7-8H2,1-2H3
• InChI Key： BEBTUZRRAUXYNQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC=C(Cl)C=1)(C)NCCCOC

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(3-chlorophenyl)ethyl(3-methoxypropyl)amine

Comprehensive Overview of 1-(3-chlorophenyl)ethyl(3-methoxypropyl)amine (CAS No. 1042579-95-2)

1-(3-chlorophenyl)ethyl(3-methoxypropyl)amine, identified by its CAS number 1042579-95-2, is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and material science. This compound, characterized by its unique structural features, combines a 3-chlorophenyl group with a 3-methoxypropyl amine moiety, making it a versatile intermediate for various applications. Researchers and industry professionals are increasingly interested in its potential due to its molecular flexibility and functional group compatibility.

The compound’s chemical structure is a focal point for synthetic chemists, as it offers opportunities for further derivatization. The presence of both chlorine and methoxy groups allows for selective modifications, which are critical in drug discovery and material synthesis. Recent studies highlight its role as a building block in the development of novel pharmaceuticals, particularly in targeting specific receptors or enzymes. Its amine functionality also makes it a candidate for catalysis and polymer chemistry, where such groups are often employed to enhance reactivity or stability.

In the context of current trends, 1-(3-chlorophenyl)ethyl(3-methoxypropyl)amine aligns with the growing demand for sustainable chemistry and green synthesis methods. Researchers are exploring eco-friendly pathways to produce this compound, minimizing waste and energy consumption. This aligns with broader industry shifts toward environmentally friendly practices, a topic frequently searched by professionals and academics alike. Questions such as "How to synthesize amines sustainably?" or "What are the applications of chlorophenyl derivatives?" reflect the compound’s relevance in contemporary discussions.

Another area of interest is the compound’s potential in biomedical research. With the rise of precision medicine and targeted therapies, molecules like 1-(3-chlorophenyl)ethyl(3-methoxypropyl)amine are being investigated for their ability to interact with biological systems. Its lipophilic properties, influenced by the chlorophenyl group, may enhance membrane permeability, a desirable trait in drug design. This has led to inquiries such as "How do chlorophenyl amines affect drug bioavailability?"—a question frequently encountered in scientific forums and search engines.

From a commercial perspective, the compound’s CAS number 1042579-95-2 serves as a unique identifier for procurement and regulatory compliance. Suppliers and manufacturers emphasize its high purity and consistency, catering to the needs of research institutions and pharmaceutical companies. The demand for custom synthesis services for such compounds has also risen, as evidenced by search trends like "Where to buy 1-(3-chlorophenyl)ethyl(3-methoxypropyl)amine?" or "CAS 1042579-95-2 suppliers."

In summary, 1-(3-chlorophenyl)ethyl(3-methoxypropyl)amine (CAS No. 1042579-95-2) represents a compelling subject of study and application across multiple disciplines. Its structural attributes, combined with the evolving needs of sustainable chemistry and biomedical innovation, position it as a valuable compound in modern science. As research continues to uncover its potential, this molecule is likely to remain a topic of interest for years to come.